Cas no 28539-33-5 (4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine)

4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine structure
28539-33-5 structure
Product Name:4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine
CAS No:28539-33-5
MF:C10H13N5
MW:203.243720769882
MDL:MFCD24646626
CID:254771
PubChem ID:333651
Update Time:2025-04-19

4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-methanamine,5-amino-1-(phenylmethyl)-
    • 5-(aminomethyl)-3-benzyltriazol-4-amine
    • 1H-1,3-Triazole, 5-amino-4-(aminomethyl)-1-benzyl-
    • 1H-1,3-Triazole-4-methanamine, 5-amino-1-(phenylmethyl)-
    • 4-Amino-3-benzyl-5-aminomethyl-1,2,3-triazol
    • 4-Amino-5-(aminomethyl)-3-benzyl-1.2.3-triazol
    • 4-Amino-5-aminomethyl-3-benzyl-1,2,3-triazol
    • 4-amino-5-aminomethyl-3-benzyl-1,2,3-triazole
    • 4-amino-5-aminomethyl-3-benzyl-3H-1,2,3,-triazole
    • 5-aminomethyl-3-benzyl-3H-[1,2,3]triazol-4-ylamine
    • AC1L7DQN
    • NCI60_002711
    • NSC336369
    • 4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine
    • 28539-33-5
    • DTXSID80318812
    • NSC-336369
    • 5-(aminomethyl)-3-benzyl-3h-1,2,3-triazol-4-amine
    • CHEMBL1623583
    • SCHEMBL22653884
    • MDL: MFCD24646626
    • Inchi: 1S/C10H13N5/c11-6-9-10(12)15(14-13-9)7-8-4-2-1-3-5-8/h1-5H,6-7,11-12H2
    • InChI Key: HKFNHXKHVGIJBA-UHFFFAOYSA-N
    • SMILES: N1(C(=C(CN)N=N1)N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.11729
  • Monoisotopic Mass: 203.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 457.1°C at 760 mmHg
  • Flash Point: 230.3°C
  • Refractive Index: 1.689
  • PSA: 82.75
  • LogP: 1.64880

4-(aminomethyl)-1-benzyl-1H-1,2,3-triazol-5-amine Pricemore >>

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Enamine
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